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Compound of Interest

Compound Name: 5,7-Dichloro-2-methylquinoline

Cat. No.: B1318215 Get Quote

An In-Depth Technical Guide to the Safe Handling of 5,7-Dichloro-2-methylquinoline

This guide provides comprehensive safety procedures and technical data for 5,7-Dichloro-2-
methylquinoline (CAS No: 26933-09-5), intended for researchers, scientists, and

professionals in drug development. Due to its significant acute toxicity and potential for serious

eye damage, strict adherence to these protocols is essential to ensure personnel safety and

environmental protection.

Hazard Identification and Classification
5,7-Dichloro-2-methylquinoline is classified as a hazardous substance under the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals. The primary hazards

are acute oral toxicity and serious eye damage[1].

Table 1: GHS Hazard Classification for 5,7-Dichloro-2-methylquinoline
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Hazard Class Category Pictogram Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 3 ☠️ Danger

H301: Toxic if

swallowed[1]

Serious Eye

Damage/Eye

Irritation

Category 1 corrosive Danger

H318: Causes

serious eye

damage[1]

Hazardous to the

Aquatic

Environment,

Long-Term

Category 4 (None)

H413: May

cause long

lasting harmful

effects to aquatic

life[1]

Risk Assessment and Control
A thorough risk assessment must be conducted before any handling of this compound. This

involves evaluating the specific procedures, quantities used, and potential for exposure to

determine the necessary control measures.
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General Risk Assessment Workflow

Step 1: Identify Hazards
Review SDS & GHS Classification

(Acute Toxin, Eye Damage)

Step 2: Evaluate Procedure
Consider quantity, duration,

and potential for dust/aerosol generation.

Assess Risks

Step 3: Implement Controls
(See Sections 3.0 & 4.0)
Fume Hood, PPE, SOPs

Mitigate Risks

Step 4: Prepare for Emergencies
Locate spill kit, safety shower,

and eyewash station. Review First Aid.

Plan Response

Click to download full resolution via product page

Caption: A workflow for assessing and mitigating risks.

Engineering Controls and Personal Protective
Equipment (PPE)
To minimize exposure, a combination of engineering controls and PPE is mandatory.

Primary Engineering Control: All weighing and handling of 5,7-Dichloro-2-methylquinoline,

especially in its solid, powdered form, must be performed inside a certified chemical fume

hood to control airborne particulates[1].

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield conforming to

EN 166 (EU) or NIOSH (US) standards[1].
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Skin Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. Gloves should be

inspected before use and disposed of properly after handling. A fully fastened lab coat is

required[2].

Respiratory Protection: If work outside of a fume hood is unavoidable and there is a risk of

inhalation, a full-face respirator with appropriate cartridges should be used[1].

Standard Operating Procedure (SOP) for Handling
The following workflow outlines the standard procedure for safely handling solid 5,7-Dichloro-
2-methylquinoline in a laboratory setting.

SOP: Weighing and Handling Solid Compound

Preparation:
1. Verify fume hood is operational.

2. Don required PPE (Gloves, Goggles, Lab Coat).
3. Assemble all necessary equipment.

Handling:
1. Transfer desired amount from stock container

to a tared weigh boat inside the fume hood.
2. Avoid generating dust.

3. Close primary and secondary containers immediately.

Post-Handling:
1. Decontaminate spatula and work surface.

2. Carefully wipe down weigh boat exterior before removing
from fume hood.

3. Dispose of contaminated gloves and wipes in
hazardous waste.

Documentation:
Record usage in laboratory chemical inventory.
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Caption: A standard workflow for handling the solid chemical.

Storage and Waste Management
Storage: Store the container tightly closed in a dry, cool, and well-ventilated place[1]. The

substance should be stored locked up, separate from incompatible materials such as strong

oxidizing agents[1][2].

Waste Disposal: All waste materials, including contaminated PPE, absorbent materials, and

empty containers, must be treated as hazardous waste. Dispose of contents and container in

a suitable, sealed, and clearly labeled hazardous waste receptacle according to institutional,

local, and national regulations[1][2]. Do not allow the material to enter drains or water

courses.

Emergency Procedures
Accidental Release Measures
For a small spill (<1g) within a chemical fume hood:
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Small Spill (<1g) Emergency Response

Alert personnel in the immediate area.
Ensure fume hood sash is lowered.

Wearing appropriate PPE, cover spill with
an inert absorbent material (e.g., sand, vermiculite).

Carefully sweep or scoop the mixture into a
labeled hazardous waste container.

Decontaminate the spill area with an appropriate
solvent or detergent, followed by water.

Place all cleanup materials into the
hazardous waste container and seal.

Click to download full resolution via product page

Caption: Emergency procedure for a small-scale spill.

First Aid Measures
Immediate medical attention is critical in all cases of exposure.

If Swallowed: Get emergency medical help immediately[1]. Rinse mouth with water. Do not

induce vomiting[1]. Never give anything by mouth to an unconscious person[1].

If in Eyes: Immediately rinse with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing[1]. Seek immediate medical attention[1]. The

risk of serious eye damage is high.
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On Skin: Take off contaminated clothing immediately. Wash off with soap and plenty of water.

Consult a doctor[1].

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and consult a doctor immediately[1].

Physicochemical and Toxicological Data
The following tables summarize the known quantitative data for 5,7-Dichloro-2-
methylquinoline.

Table 2: Physical and Chemical Properties

Property Value Source

Molecular Formula C₁₀H₇Cl₂N [3][4]

Molecular Weight 212.08 g/mol [3][4]

Physical State Solid

Boiling Point 312.2 °C at 760 mmHg [5]

Flash Point 171.7 °C [5]

Melting Point Data not available

Aqueous Solubility
Data not available; expected to

be low

Table 3: Toxicological Profile
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Endpoint Classification / Value Remarks

Acute Oral Toxicity GHS Category 3

Toxic if swallowed. This

classification corresponds to

an LD₅₀ value between 50 and

300 mg/kg. A specific LD₅₀

value for this compound is not

publicly available.

Related Compound Data (for

context)

Oral LD₅₀ (rat): 1230 mg/kg

(for 2-methylquinoline)

The parent structure and its

derivatives are known to

possess significant toxicity[6].

Serious Eye Damage GHS Category 1
Causes serious, potentially

irreversible eye damage[1].

Skin Irritation
Not classified, but caution is

advised

Related compounds are known

skin irritants[6].

Carcinogenicity/Mutagenicity Data not available

The toxicological properties

have not been fully

investigated[2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [safe handling procedures for 5,7-Dichloro-2-
methylquinoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1318215#safe-handling-procedures-for-5-7-dichloro-
2-methylquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426
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